Cas no 359867-35-9 (5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one)

• Product Name: 5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one
• CAS No: 359867-35-9
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• MDL: MFCD14607822
• CID: 95240
• PubChem ID: 23497528
• Update Time: 2025-06-07

5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(tert-butyl)-1H-pyrazol-3-ol
• 3H-Pyrazol-3-one, 5-amino-1-(1,1-dimethylethyl)-1,2-dihydro- (9CI)
• 3-amino-2-tert-butyl-1H-pyrazol-5-one
• 5-AMINO-1-TERT-BUTYL-1H-PYRAZOL-3-OL
• 5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one
• 5-Amino-1-(tert-butyl)-1,2-dihydro-3H-pyrazol-3-one
• BROXQDABYJKKCG-UHFFFAOYSA-N
• NE61831
• AK139679
• 5-Amino-1-tert-butyl-1,2-dihydropyrazol-3-one
• MFCD14607822
• EN300-83282
• SCHEMBL6647361
• 359867-35-9
• DTXSID10634496
• A6254
• C74854
• Z1696861494
• AS-72036
• 5-Amino-1-tert-butyl-1,2-dihydro-3H-pyrazol-3-one
• AKOS026726842
• AKOS010514962
• CS-0098106
• DB-271741
• 3H-Pyrazol-3-one, 5-amino-1-(1,1-dimethylethyl)-1,2-dihydro-

• MDL： MFCD14607822
• Inchi： 1S/C7H13N3O/c1-7(2,3)10-5(8)4-6(11)9-10/h4H,8H2,1-3H3,(H,9,11)
• InChI Key： BROXQDABYJKKCG-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N(C(C)(C)C)N1

Computed Properties

• Exact Mass: 155.10599
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.4

Experimental Properties

• Density: 1.129±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (19 g/l) (25 º C),
• PSA: 58.36

5-amino-1-tert-butyl-2,3-dihydro-1H-pyrazol-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones